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Compound of Interest

Compound Name:

Cat. No.: B093291

Bis(2-ethylhexyl) fumarate

L  Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Bis(2-ethylhexyl) fumarate

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of Bis(2-ethylhexyl) fumarate. The information is intended for researchers,

scientists, and professionals in drug development who work with this chemical.

Section 1: Identification

This section provides the basic identification of the chemical.

Identifier

Value

Product Name

Bis(2-ethylhexyl) fumarate[1][2][3]

Di(2-ethylhexyl) fumarate, Dioctyl fumarate,

Synonyms . R

Fumaric Acid Di(2-ethylhexyl) Ester[1][2][4]
CAS Number 141-02-6[1][2][5][6]
EC Number 205-448-2[2][6]

Molecular Formula

C20H3604[1][2][5][6]

Molecular Weight

340.50 g/mol [1][2][3][5]

Recommended Use

For laboratory research purposes.[1]

Restrictions on Use

Not for drug or household use.[1]
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Section 2: Hazard(s) Identification

This section outlines the hazards associated with Bis(2-ethylhexyl) fumarate and the
corresponding warning information.

GHS Classification
o Skin Corrosion/Irritation: Category 2[1][2]
» Serious Eye Damage/Eye Irritation: Category 2A[1]
Label Elements
e Pictogram:
walt text
» Signal Word: Warning[1][2]
e Hazard Statements:
o H315: Causes skin irritation.[2][7]
o H319: Causes serious eye irritation.[2][7]
» Precautionary Statements:
o P264: Wash hands and face thoroughly after handling.[2][6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[7]

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[2]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[2]
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o P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

Hazard Classification

Classify Substance

(Bis(2-ethylhexyl) fumarate)

Causes [skin irritation auses serious eye irritation

Skin Irritation Eye Irritation
(Category 2) (Category 2A)

Label Elements

Pictogram
(Exclamation Mark)

Signal Word
(‘Warning’)

Hazard Statements
(H315, H319)

Precautionary Statements
(P264, P280, etc.)

Click to download full resolution via product page

GHS Hazard Communication Workflow

Section 3: Composition/Information on Ingredients
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This section provides details on the chemical composition.

Component CAS Number Weight %

Bis(2-ethylhexyl) fumarate 141-02-6 >98.0%

Section 4: First-Aid Measures

This section describes the initial care that should be given by untrained responders to an
individual who has been exposed to the chemical.

General Advice: Consult a physician if necessary.[5]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[5]

o Skin Contact: Wash skin with soap and water.[5] If skin irritation occurs, get medical
advice/attention.[5] Take off contaminated clothing and wash before reuse.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

 Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[5]
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Move to fresh air. Wash with soap and water. Rinse with water for several minutes. Rinse mouth with water.
Provide oxygen or artificial respiration if needed. Remove contaminated clothing. Remove contact lenses if possible. Do not induce vomiting.

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

First-Aid Measures Flowchart

Section 5: Fire-Fighting Measures

This section provides information on fighting fires caused by or involving the chemical.

« Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment, such as dry chemical, foam, or carbon
dioxide.[1][8]

+ Unsuitable Extinguishing Media: Water may scatter and spread the fire.[1][8]
¢ Specific Hazards Arising from the Chemical: No information available.[5]

» Hazardous Combustion Products: Carbon oxides.[5]
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» Protective Equipment and Precautions for Firefighters: As in any fire, wear a self-contained
breathing apparatus (pressure-demand, MSHA/NIOSH approved or equivalent) and full

protective gear.[5]

Fire Involving
Bis(2-ethylhexyl) fumarate

E)i;inguishing Media Selection |

Suitable Media:

Dry Chemical, Foam, CO2

Unsuitable Media:
Water Jet

Section 6: Accidental Release Measures

Click to download full resolution via product page

Fire-Fighting Measures Logic Diagram

Firefighter Protection
Wear Self-Contained
Breathing Apparatus (SCBA)

Wear Full
Protective Gear

Hazards:
- Hazardous Combustion Products (Carbon Oxides)
- Potential for scattering with water

This section provides recommendations for responding to spills, leaks, or releases.

o Personal Precautions: Ensure adequate ventilation, especially in confined areas.[5] Use

personal protective equipment.[3]

o Environmental Precautions: See Section 12 for additional Ecological Information.[5] Prevent

further leakage or spillage if safe to do so.[5]

o Methods for Cleaning Up: Pick up and transfer to properly labeled containers.[5] Absorb
spilled material in a suitable absorbent (e.g., rag, dry sand, earth, sawdust).[1]
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(See Section 13)
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Accidental Release Response Workflow

Section 7: Handling and Storage

This section provides guidance on safe handling practices and storage conditions.

o Precautions for Safe Handling: Handle in accordance with good industrial hygiene and safety
practice.[5]

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b093291?utm_src=pdf-body-img
https://datasheets.scbt.com/sds/aghs/en/sc-485267.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Conditions for Safe Storage: Keep containers tightly closed in a dry, cool, and well-ventilated
place.[5] Store at room temperature.[5]

e Incompatible Materials: Strong oxidizing agents.[5]

Section 8: Exposure Controls/Personal Protection

This section provides information on exposure limits, engineering controls, and personal
protective equipment.

o Exposure Guidelines: This product, as supplied, does not contain any hazardous materials
with occupational exposure limits established by the region-specific regulatory bodies.[5]

o Engineering Controls: Good general ventilation should be used.[7]

» Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side shields (or goggles).[5]
o Skin and Body Protection: Wear protective gloves and protective clothing.[5]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced,
NIOSH/MSHA-approved respiratory protection should be worn.[5]

Section 9: Physical and Chemical Properties

This section provides the physical and chemical properties of the substance.
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Property

Value

Physical State

Liquid[1][2][4]

Appearance Clear, colorless to almost colorless oil[1][2][6]
Odor Slight[1][2]

Melting Point -58 °C (lit.)[9]

Boiling Point 185 °C /0.7 kPa[2]

Flash Point 190 °C[2]

Density 0.94 g/cm? at 20 °C[2][6]

Solubility in Water

Insoluble[1][2]

Solubility in Other Solvents

Soluble in Chloroform, Methanol[6]

Partition Coefficient (log Pow)

7.94[6]

Vapor Pressure

0 Pa at 20 °C; 0.001 Pa at 25 °C[6]

Section 10: Stability and Reactivity

This section describes the reactivity hazards of the chemical and the chemical stability

information.

Chemical Stability: Stable under recommended storage conditions.[5]

Possibility of Hazardous Reactions: None under normal processing.[5]

Conditions to Avoid: Extremes of temperature and direct sunlight.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Carbon oxides.[5]

Section 11: Toxicological Information
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This section provides a concise but complete description of the various toxicological (health)
effects and the available data used to identify those effects.

Acute Toxicity
Route Species Value
Oral LD50 Rat = 29200 mg/kg[5]
Dermal LD50 Rabbit > 20 mL/kg[5]
Inhalation LC50 No data available

Experimental Protocols Detailed experimental protocols for the toxicological studies cited are
not available in the provided safety data sheets. The data represents the results of
standardized testing on the specified animal species.

Health Effects

o Skin Contact: Causes skin irritation.[1][5]

o Eye Contact: Causes serious eye irritation.[1][5]
 Ingestion: May be harmful if swallowed.[7]

¢ Inhalation: May be harmful if inhaled.[7]

e Sensitization: May cause skin sensitization.[3][10]

» Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

o Reproductive Toxicity: Expected to have a low order of reproductive and developmental
toxicity from oral exposure, based on a structurally similar compound.[10]

Section 12: Ecological Information

This section provides information to evaluate the environmental impact of the chemical if it
were released to the environment.
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» Ecotoxicity: No specific data is readily available. However, some sources indicate it is toxic to
aguatic life with long-lasting effects.[3]

» Persistence and Degradability: Not readily biodegradable.[11]
e Bioaccumulative Potential: Potential for bioaccumulation.
o Mobility in Soil: No data available.

Section 13: Disposal Considerations

This section provides information on proper disposal, recycling, and reclamation of the
chemical or its container.

» Waste Disposal Methods: Disposal should be in accordance with applicable regional,
national, and local laws and regulations. The material can be disposed of by removal to a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[12]
Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[12] Do not
discharge to sewer systems.[12]

Section 14: Transport Information

This section provides information for shipping and transporting the chemical.

e DOT (US): Not regulated/Non-hazardous for transportation.[1]

¢ |ATA: Not regulated/Non-hazardous for transportation.[1]

e IMDG: Not regulated/Non-hazardous for transportation.[1]

Section 15: Regulatory Information

This section provides safety, health, and environmental regulations specific for the product.

o TSCA (Toxic Substance Control Act): This product is on the EPA Toxic Substances Control
Act (TSCA) inventory.[1]
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e OSHA Hazard Communication Standard: This chemical is considered hazardous by the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200).[5]

Section 16: Other Information

This section provides any other information that is not included in the previous sections.

o Disclaimer: The information provided in this Material Safety Data Sheet is correct to the best
of our knowledge, information, and belief at the date of its publication. The information given
is designed only as a guidance for safe handling, use, processing, storage, transportation,
disposal, and release and is not to be considered a warranty or quality specification.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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